cortisol 21-sulfate
cortisol 21-sulfate
Cortisol 21-sulfate is a steroid sulfate obtained by the formal condensation of hydroxy group at position 21 of cortisol with sulfuric acid. It has a role as a human metabolite. It is a steroid sulfate, an 11beta-hydroxy steroid, a 17alpha-hydroxy steroid, a 20-oxo steroid, a 3-oxo-Delta(4) steroid, a tertiary alpha-hydroxy ketone and a cortisol ester. It is a conjugate acid of a cortisol 21-sulfate(1-).
Cortisol 21-sulfate, also known as F(K)S CPD or SS441 compound, belongs to the class of organic compounds known as sulfated steroids. These are sterol lipids containing a sulfate group attached to the steroid skeleton. Cortisol 21-sulfate is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. Cortisol 21-sulfate has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortisol 21-sulfate is primarily located in the membrane (predicted from logP) and cytoplasm.
Cortisol 21-sulfate, also known as F(K)S CPD or SS441 compound, belongs to the class of organic compounds known as sulfated steroids. These are sterol lipids containing a sulfate group attached to the steroid skeleton. Cortisol 21-sulfate is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. Cortisol 21-sulfate has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortisol 21-sulfate is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
1253-43-6
VCID:
VC0074512
InChI:
InChI=1S/C21H30O8S/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H,26,27,28)/t14-,15-,16-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)O)O)C)O
Molecular Formula:
C21H30O8S
Molecular Weight:
442.5 g/mol
cortisol 21-sulfate
CAS No.: 1253-43-6
Main Products
VCID: VC0074512
Molecular Formula: C21H30O8S
Molecular Weight: 442.5 g/mol
CAS No. | 1253-43-6 |
---|---|
Product Name | cortisol 21-sulfate |
Molecular Formula | C21H30O8S |
Molecular Weight | 442.5 g/mol |
IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen sulfate |
Standard InChI | InChI=1S/C21H30O8S/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H,26,27,28)/t14-,15-,16-,18+,19-,20-,21-/m0/s1 |
Standard InChIKey | JOVLCJDINAUYJW-VWUMJDOOSA-N |
Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)COS(=O)(=O)O)O)C)O |
SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)O)O)C)O |
Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)O)O)C)O |
Description | Cortisol 21-sulfate is a steroid sulfate obtained by the formal condensation of hydroxy group at position 21 of cortisol with sulfuric acid. It has a role as a human metabolite. It is a steroid sulfate, an 11beta-hydroxy steroid, a 17alpha-hydroxy steroid, a 20-oxo steroid, a 3-oxo-Delta(4) steroid, a tertiary alpha-hydroxy ketone and a cortisol ester. It is a conjugate acid of a cortisol 21-sulfate(1-). Cortisol 21-sulfate, also known as F(K)S CPD or SS441 compound, belongs to the class of organic compounds known as sulfated steroids. These are sterol lipids containing a sulfate group attached to the steroid skeleton. Cortisol 21-sulfate is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. Cortisol 21-sulfate has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortisol 21-sulfate is primarily located in the membrane (predicted from logP) and cytoplasm. |
Synonyms | 11,17-dihydroxy-4-pregnene-3,20-dione-21-yl-sulfate 4-pregnen-11,17,21-triol-3,20-dione 21-sulfate cortisol 21-sulfate cortisol 21-sulfate, 1,2-T2-labeled cortisol 21-sulfate, 4-(14)C-labeled cortisol sulfate cortisol-21-sulfate F(K)S cpd SS441 compound |
PubChem Compound | 102172 |
Last Modified | Nov 11 2021 |
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